Cas no 182319-41-1 (2,3,4-Trimethoxybenzenethiol)

• Product Name: 2,3,4-Trimethoxybenzenethiol
• CAS No: 182319-41-1
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 6432086
• PubChem ID: 19804296
• Update Time: 2025-05-26

2,3,4-Trimethoxybenzenethiol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1402199
• 182319-41-1
• 2,3,4-trimethoxybenzenethiol
• EN300-1827707
• 2,3,4-trimethoxybenzene-1-thiol
• IDNJZYXFIGQOAS-UHFFFAOYSA-N
• 2,3,4-Trimethoxybenzenethiol

• Inchi： 1S/C9H12O3S/c1-10-6-4-5-7(13)9(12-3)8(6)11-2/h4-5,13H,1-3H3
• InChI Key： IDNJZYXFIGQOAS-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C(=C1OC)OC)OC

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2,3,4-Trimethoxybenzenethiol

Chemical Profile of 2,3,4-Trimethoxybenzenethiol (CAS No. 182319-41-1)

2,3,4-Trimethoxybenzenethiol, identified by the Chemical Abstracts Service registry number CAS No. 182319-41-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis due to its unique structural and functional properties. This compound belongs to the class of aromatic thiols, characterized by the presence of a sulfur-hydrogen (–SH) group attached to a benzene ring that is substituted with three methoxy (–OCH₃) groups at the 2, 3, and 4 positions. The strategic arrangement of these functional groups imparts distinct reactivity and potential applications in medicinal chemistry and material science.

The structure of 2,3,4-Trimethoxybenzenethiol contributes to its versatility as a synthetic intermediate. The benzene core with methoxy substituents enhances lipophilicity while the thiol group provides nucleophilicity, making it a valuable building block for constructing more complex molecules. In recent years, there has been growing interest in thiophenolic compounds due to their role in biological processes and their potential as pharmacophores. The methoxy groups not only influence electronic properties but also modulate solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in pharmaceutical research have highlighted the significance of 2,3,4-Trimethoxybenzenethiol in the development of novel therapeutic agents. Its thiol moiety is particularly noteworthy because thiols are known to participate in redox reactions and can act as cofactors or modulators in enzymatic pathways. For instance, studies have explored its derivatives as potential inhibitors of enzymes involved in inflammatory responses or cancer progression. The methoxy-substituted aromatic ring provides a scaffold that can be further functionalized to target specific biological pathways with high selectivity.

In the realm of bioorganic synthesis, CAS No. 182319-41-1 serves as a precursor for constructing heterocyclic compounds that exhibit interesting biological activities. Researchers have utilized this compound to synthesize derivatives with enhanced binding affinity to biological targets. The combination of electron-donating methoxy groups and the nucleophilic thiol group allows for diverse chemical transformations, including nucleophilic aromatic substitution (SNAr) and cross-coupling reactions, which are pivotal in modern drug discovery.

One particularly intriguing aspect of 2,3,4-Trimethoxybenzenethiol is its potential application in material science, particularly in the development of conductive polymers and organic electronics. Thiols can act as dopants or monomers that enhance charge transport properties in materials used for flexible electronics or photovoltaic devices. The methoxy groups contribute to steric hindrance and solubility modulation, which are essential for processing these materials into functional devices.

The chemical reactivity of CAS No. 182319-41-1 also makes it a valuable tool in analytical chemistry. Its ability to participate in coordination chemistry with metal ions allows for the development of sensors or catalysts based on thiol-metal complexes. These complexes can be tailored for specific analytical applications, such as detecting trace amounts of metal ions or catalyzing organic transformations under mild conditions.

From a synthetic perspective, the preparation of 2,3,4-Trimethoxybenzenethiol involves strategic functionalization of an aromatic precursor. Traditional methods often rely on multi-step sequences that introduce methoxy groups followed by thiophilic substitution or protection-deprotection strategies to install the thiol group selectively. Advances in catalytic systems have enabled more efficient routes, reducing the number of synthetic steps while improving yield and purity.

The biological significance of thiols extends beyond their role as enzyme cofactors; they are also known to influence cellular redox homeostasis and signal transduction pathways. Derivatives of CAS No. 182319-41-1 have been investigated for their potential to modulate oxidative stress-related diseases or enhance immune responses. The methoxy-substituted benzene ring enhances bioavailability by improving lipophilicity without excessive hydrophobicity, making it an attractive scaffold for drug design.

In conclusion,2,3,4-Trimethoxybenzenethiol (CAS No. 182319-41-1) represents a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features—combining electron-donating methoxy groups with a reactive thiol moiety—make it an invaluable intermediate in pharmaceutical synthesis and material science research. As methodologies for molecular construction continue to evolve,CAS No. 182319-41-1 will likely remain at the forefront of innovation in both academic and industrial settings.